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Compound of Interest

Compound Name: 3-Bromooctane

Cat. No.: B146061 Get Quote

3-Bromooctane: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical

properties and structure of 3-bromooctane. The information is curated for researchers,

scientists, and professionals in the field of drug development, with a focus on delivering precise

data and actionable experimental insights.

Core Chemical and Physical Properties
3-Bromooctane is a secondary alkyl halide with the chemical formula C₈H₁₇Br.[1][2] Its

physical and chemical characteristics are pivotal for its application in organic synthesis.
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Property Value Source

Molecular Formula C₈H₁₇Br [1]

Molecular Weight 193.12 g/mol [1]

Boiling Point 190.8 °C at 760 mmHg

Density 1.108 g/cm³

Refractive Index 1.4582 (at 20 °C)

Flash Point 56.1 °C

Solubility
Sparingly soluble in water;

Soluble in organic solvents.
[3]

LogP (Octanol/Water Partition

Coefficient)
3.74

Structural Information
The structural attributes of 3-bromooctane are fundamental to understanding its reactivity and

stereochemistry.

Identifier Value Source

IUPAC Name 3-bromooctane [1]

Canonical SMILES CCCCCC(CC)Br [1]

InChI
InChI=1S/C8H17Br/c1-3-5-6-7-

8(9)4-2/h8H,3-7H2,1-2H3
[1]

InChIKey
OELHQHILWOIUSL-

UHFFFAOYSA-N
[1]

CAS Number 999-64-4 [1]

3-Bromooctane possesses a chiral center at the third carbon atom, meaning it can exist as

two enantiomers: (R)-3-bromooctane and (S)-3-bromooctane.[4][5] The specific stereoisomer

can significantly influence its biological activity and reaction pathways.
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Experimental Protocols
Synthesis of 3-Bromooctane from 3-Octanol
This protocol describes a representative method for the synthesis of a secondary bromoalkane

from its corresponding alcohol via a nucleophilic substitution reaction.

Materials:

3-Octanol

Sodium bromide (NaBr)

Concentrated sulfuric acid (H₂SO₄)

Water (H₂O)

10% Sodium carbonate solution (Na₂CO₃)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Separatory funnel

Distillation apparatus

Procedure:

In a round-bottom flask equipped with a reflux condenser, dissolve sodium bromide in water.

Add 3-octanol to the flask.

Slowly add concentrated sulfuric acid while cooling the flask in an ice bath to control the

exothermic reaction.

Heat the mixture to reflux and maintain for 7-8 hours.[6]
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After cooling, dilute the mixture with water and transfer it to a separatory funnel.

Separate the organic layer and wash it sequentially with water, cold concentrated sulfuric

acid, water, and finally with a 10% sodium carbonate solution to neutralize any remaining

acid.[6]

Dry the crude 3-bromooctane over anhydrous sodium sulfate.[6]

Purify the product by distillation, collecting the fraction boiling around 190-192 °C.

Reactivity and Reaction Mechanisms
3-Bromooctane, as a secondary alkyl halide, can undergo both nucleophilic substitution (Sₙ2

and Sₙ1) and elimination (E2 and E1) reactions. The predominant pathway is influenced by the

nature of the nucleophile/base, the solvent, and the temperature.

Nucleophilic Substitution: Reaction with Hydroxide
When heated with an aqueous solution of a strong base like sodium hydroxide, 3-
bromooctane undergoes a nucleophilic substitution reaction to form 3-octanol.[7][8] For a

secondary halide, this reaction can proceed via an Sₙ2 mechanism.

HO⁻ + H₃C(CH₂)₄CH(Br)CH₂CH₃ [HO···CH(CH₂(CH₂)₄CH₃)(CH₂CH₃)···Br]⁻Nucleophilic Attack HOCH(CH₂(CH₂)₄CH₃)(CH₂CH₃) + Br⁻Leaving Group Departure

Click to download full resolution via product page

Sₙ2 reaction of 3-bromooctane with hydroxide.

Experimental Workflow for Nucleophilic Substitution:
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Start: 3-Bromooctane & NaOH(aq)

Heat under Reflux

Work-up:
- Cool reaction mixture

- Separate layers

Wash Organic Layer:
- H₂O

- Dilute Acid
- NaHCO₃(aq)

Dry with Anhydrous MgSO₄

Purification by Distillation

Product: 3-Octanol

Click to download full resolution via product page

Experimental workflow for Sₙ2 reaction.

Elimination Reaction: Reaction with Ethoxide
In the presence of a strong, sterically hindered base like sodium ethoxide in ethanol, 3-
bromooctane is more likely to undergo an elimination reaction (E2 mechanism) to yield a
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mixture of alkenes, primarily oct-2-ene and oct-3-ene.[9][10]

CH₃CH₂O⁻ + H₃C(CH₂)₄CH(Br)CH₂CH₃ [CH₃CH₂O···H···CH(CH₃(CH₂)₃)···CH(Br)CH₂CH₃]⁻Base abstracts β-Hydrogen CH₃CH₂OH + H₃C(CH₂)₄CH=CHCH₃ + Br⁻Alkene formation & Leaving Group departure

Click to download full resolution via product page

E2 reaction of 3-bromooctane with ethoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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